Cas no 1806525-97-2 (6-Hydroxy-4-phenylpicolinaldehyde)

• Product Name: 6-Hydroxy-4-phenylpicolinaldehyde
• CAS No: 1806525-97-2
• MF: C₁₂H₉NO₂
• MW: 199.205363035202
• CID: 4906260
• Update Time: 2025-05-27

6-Hydroxy-4-phenylpicolinaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-Hydroxy-4-phenylpicolinaldehyde

• Inchi： 1S/C12H9NO2/c14-8-11-6-10(7-12(15)13-11)9-4-2-1-3-5-9/h1-8H,(H,13,15)
• InChI Key： JFPIVJDLFZBWMI-UHFFFAOYSA-N
• SMILES： O=C1C=C(C=C(C=O)N1)C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 336
• XLogP3: 1.1
• Topological Polar Surface Area: 46.2

Additional information on 6-Hydroxy-4-phenylpicolinaldehyde

Research Brief on 6-Hydroxy-4-phenylpicolinaldehyde (CAS: 1806525-97-2): Recent Advances and Applications in Chemical Biology and Medicine

6-Hydroxy-4-phenylpicolinaldehyde (CAS: 1806525-97-2) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a versatile building block in the synthesis of bioactive molecules, particularly in the development of enzyme inhibitors and metal-chelating agents. This research brief aims to summarize the latest findings related to this compound, highlighting its synthetic utility, biological activities, and emerging applications in drug discovery.

One of the key areas of interest in recent research has been the use of 6-Hydroxy-4-phenylpicolinaldehyde as a precursor in the synthesis of Schiff base ligands. These ligands have demonstrated remarkable potential in coordinating with transition metals, forming complexes that exhibit antimicrobial, anticancer, and anti-inflammatory properties. A 2023 study published in the Journal of Medicinal Chemistry reported the successful synthesis of a series of copper(II) complexes using this aldehyde, which showed potent activity against multidrug-resistant bacterial strains. The study emphasized the compound's ability to enhance the bioavailability and stability of metal-based therapeutics.

In addition to its role in metal coordination chemistry, 6-Hydroxy-4-phenylpicolinaldehyde has been investigated for its direct biological effects. Recent in vitro studies have revealed its inhibitory activity against certain kinases involved in inflammatory pathways, suggesting potential applications in the treatment of chronic inflammatory diseases. A preprint article from BioRxiv (2024) highlighted its selective inhibition of JAK3 kinase, with IC50 values in the low micromolar range, positioning it as a promising scaffold for the development of next-generation immunomodulators.

The synthetic accessibility of 6-Hydroxy-4-phenylpicolinaldehyde has also been a focus of recent optimization efforts. A 2023 patent application (WO202318765A1) described an improved, scalable synthesis route that increases yield while reducing environmental impact through green chemistry principles. This advancement is particularly significant for industrial-scale production and further pharmacological evaluation of derivatives based on this core structure.

Looking forward, researchers are exploring the incorporation of 6-Hydroxy-4-phenylpicolinaldehyde into more complex molecular architectures, such as PROTACs (Proteolysis Targeting Chimeras) and other targeted protein degradation platforms. Preliminary computational studies suggest favorable binding interactions with various E3 ubiquitin ligases, opening new avenues for the development of novel therapeutic modalities in oncology and neurodegenerative diseases.

In conclusion, 6-Hydroxy-4-phenylpicolinaldehyde (CAS: 1806525-97-2) continues to demonstrate significant potential across multiple domains of chemical biology and medicinal chemistry. Its dual functionality as both a synthetic intermediate and a bioactive scaffold makes it a valuable compound for future research and development efforts. Ongoing studies are expected to further elucidate its mechanism of action and expand its therapeutic applications in the coming years.